Cas no 102496-83-3 (S-phenyl 4-methylpent-3-enethioate)
102496-83-3 structure
Product Name:S-phenyl 4-methylpent-3-enethioate
CAS No:102496-83-3
MF:C12H14OS
MW:206.303962230682
CID:1132897
PubChem ID:549689
Update Time:2025-04-20
S-phenyl 4-methylpent-3-enethioate Chemical and Physical Properties
Names and Identifiers
-
- S-phenyl 4-methylpent-3-enethioate
- AC1LC81L
- AGN-PC-009AII
- S-Phenyl 4-methyl-3-pentenethioate
- 3-Pentenethioic acid, 4-methyl-, S-phenyl ester
- Phenylthio 4-methylpent-3-enoate
- ACMC-20m5gx
- CTK0D9042
- phenyl 4-methyl-3-pentenethioate
- AC1LC81L; AGN-PC-009AII; S-Phenyl 4-methyl-3-pentenethioate; 3-Pentenethioic acid, 4-methyl-, S-phenyl ester; Phenylthio 4-methylpent-3-enoate; ACMC-20m5gx; CTK0D9042; phenyl 4-methyl-3-pentenethioate;
- DTXSID80338535
- 102496-83-3
- S-Phenyl 4-methyl-3-pentenethioate #
- BUTWIHUHJUAXAB-UHFFFAOYSA-N
-
- Inchi: 1S/C12H14OS/c1-10(2)8-9-12(13)14-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
- InChI Key: BUTWIHUHJUAXAB-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(C/C=C(\C)/C)=O
Computed Properties
- Exact Mass: 206.07662
- Monoisotopic Mass: 206.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
S-phenyl 4-methylpent-3-enethioate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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